Cas no 113900-13-3 (3-Piperidinecarboxylicacid, 1-[4-(2-methoxyphenyl)-4-phenyl-3-buten-1-yl]-)

3-Piperidinecarboxylicacid, 1-[4-(2-methoxyphenyl)-4-phenyl-3-buten-1-yl]- structure
113900-13-3 structure
Product Name:3-Piperidinecarboxylicacid, 1-[4-(2-methoxyphenyl)-4-phenyl-3-buten-1-yl]-
CAS No:113900-13-3
MF:C23H27NO3
MW:365.465386629105
CID:169692
PubChem ID:71337839
Update Time:2025-04-19

3-Piperidinecarboxylicacid, 1-[4-(2-methoxyphenyl)-4-phenyl-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinecarboxylicacid, 1-[4-(2-methoxyphenyl)-4-phenyl-3-buten-1-yl]-
    • 1-[4-(2-methoxyphenyl)-4-phenylbut-3-enyl]piperidine-3-carboxylic acid
    • 3-Piperidinecarboxylicacid, 1-[4-(2-methoxyphenyl)-4-phenyl-3-butenyl]- (9CI)
    • 3-Piperidinecarboxylicacid, 1-[4-(2-methoxyphenyl)-4-phenyl-3-butenyl]-, (?à)-
    • SKF 100844A
    • DTXSID70765497
    • 113900-13-3
    • 1-[4-(2-Methoxyphenyl)-4-phenylbut-3-en-1-yl]piperidine-3-carboxylic acid
    • Inchi: 1S/C23H27NO3/c1-27-22-14-6-5-12-21(22)20(18-9-3-2-4-10-18)13-8-16-24-15-7-11-19(17-24)23(25)26/h2-6,9-10,12-14,19H,7-8,11,15-17H2,1H3,(H,25,26)
    • InChI Key: NLECWSNYHFBKLL-UHFFFAOYSA-N
    • SMILES: OC(C1CCCN(CCC=C(C2C=CC=CC=2)C2C=CC=CC=2OC)C1)=O

Computed Properties

  • Exact Mass: 365.19909372g/mol
  • Monoisotopic Mass: 365.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.8Ų

3-Piperidinecarboxylicacid, 1-[4-(2-methoxyphenyl)-4-phenyl-3-buten-1-yl]- Related Literature

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